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Introduction
Evans Blue (EB), also known as T-1824, is an azo dye that has played a pivotal role in

biomedical research for over a century.[1] Its unique property of binding with high affinity to

serum albumin has made it an invaluable tool in a variety of physiological and pathological

studies.[2] This technical guide provides an in-depth exploration of the core historical

applications of Evans Blue, offering detailed experimental protocols, quantitative data

summaries, and visual workflows to aid researchers in understanding and potentially adapting

these classic methodologies for modern research contexts.

Determination of Plasma Volume
One of the earliest and most significant applications of Evans Blue was in the determination of

plasma volume. The principle behind this method is the dilution of a known quantity of the dye

within the circulatory system. Because Evans Blue binds tightly to plasma albumin, it is largely

retained within the vascular compartment for a sufficient period to allow for accurate

measurement.[1]

Experimental Protocol
This protocol is a generalized representation of historical methods for determining plasma

volume in a canine model.
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Materials:

Evans Blue dye solution (0.5% w/v in sterile 0.9% saline)

Heparinized syringes

Centrifuge

Spectrophotometer

Procedure:

Preparation of Evans Blue Solution: Dissolve 0.5 g of Evans Blue powder in 100 mL of sterile

0.9% saline. Filter the solution through a 0.22 µm filter to ensure sterility and remove any

particulate matter.

Animal Preparation: Anesthetize the subject (e.g., a dog) and record its weight.

Pre-injection Blood Sample: Draw a baseline blood sample (approximately 5 mL) from a

peripheral vein into a heparinized syringe. This will serve as a blank for spectrophotometric

analysis.

Dye Injection: Accurately measure and inject a known volume of the 0.5% Evans Blue

solution intravenously (e.g., 1 mL per 5 kg of body weight). Record the exact volume

injected.

Post-injection Blood Samples: At specific time intervals after injection (e.g., 10, 20, 30, and

60 minutes), draw blood samples (approximately 5 mL each) from a different vein than the

one used for injection to avoid contamination.

Plasma Separation: Centrifuge all blood samples at 2000 x g for 15 minutes to separate the

plasma.

Spectrophotometric Analysis:

Set the spectrophotometer to a wavelength of 620 nm.

Use the pre-injection plasma sample to zero the spectrophotometer (as a blank).
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Measure the absorbance of the plasma samples collected at the different time points.

Calculation of Plasma Volume:

Create a standard curve by preparing serial dilutions of the Evans Blue solution in plasma

from the pre-injection sample.

Plot the absorbance of the standards against their known concentrations.

Extrapolate the absorbance of the post-injection samples at time zero by plotting their

absorbance values against time on a semi-logarithmic graph and extending the line back

to the y-axis. This corrects for the gradual leakage of the dye from the circulation.

Using the extrapolated absorbance at time zero and the standard curve, determine the

concentration of Evans Blue in the plasma.

Calculate the plasma volume using the following formula[1]:

Plasma Volume (mL) = (Total Amount of Dye Injected (mg)) / (Concentration of Dye in

Plasma at Time Zero (mg/mL))

Quantitative Data
The following table summarizes representative historical data on plasma volume

measurements using Evans Blue in various animal species.

Animal Species
Average Body
Weight (kg)

Average Plasma
Volume (mL/kg)

Reference

Dog 10-15 45-55 [1]

Rabbit 2-3 40-50 [1]

Rat 0.2-0.3 35-45 [3]
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Workflow for Plasma Volume Determination

Prepare 0.5% Evans Blue Solution

Inject Known Volume of Evans Blue IV

Anesthetize Animal & Record Weight

Collect Pre-injection Blood Sample (Blank)

Collect Post-injection Blood Samples at Timed Intervals

Centrifuge Blood Samples to Separate Plasma

Measure Absorbance of Plasma at 620 nm

Create Standard Curve & Extrapolate to Time Zero

Calculate Plasma Volume
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Workflow for BBB Permeability Assessment

Inject 2% Evans Blue Solution IV

Allow Circulation (1-2 hours)

Transcardial Perfusion with PBS, then Formaldehyde

Extract and Weigh Brain Tissue

Homogenize Tissue in Formamide

Incubate and Centrifuge to Extract Dye

Measure Absorbance/Fluorescence of Supernatant

Quantify Dye Concentration using Standard Curve
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Workflow for Cell Viability Assessment

Prepare Cell Suspension

Mix Cells with 0.4% Evans Blue Solution

Incubate at Room Temperature (3-5 min)

Load Stained Cells onto Hemocytometer

Count Stained (Non-viable) and Unstained (Viable) Cells

Calculate Percentage of Viable Cells
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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